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Executive Summary

2,6-Dimethyl-1,4-thioxane (CAS: 71172-25-3) is a heterocyclic organosulfur compound
characterized by a six-membered saturated ring containing one oxygen and one sulfur atom.[1]
[2][3][4] As a structural analog of 1,4-dioxane and 1,4-dithiane, it occupies a unique
physicochemical niche, blending the lipophilicity of ethers with the nucleophilic reactivity of

sulfides.

This guide details the structural properties, synthetic pathways, and chemical reactivity of 2,6-
dimethyl-1,4-thioxane. Primary interest in this molecule stems from its utility in flavor chemistry
—where it imparts savory, meaty, and alliaceous (garlic-like) notes—and its role as a versatile
chiral scaffold in medicinal chemistry. The presence of two chiral centers at the C2 and C6
positions introduces stereochemical complexity (cis/trans isomerism) that significantly
influences its organoleptic and pharmacological profiles.

Structural Characterization & Stereochemistry
Molecular Geometry

The 1,4-thioxane ring adopts a chair conformation similar to cyclohexane. In the 2,6-dimethyl
derivative, the methyl substituents are located on the carbons adjacent to the oxygen atom
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(positions 2 and 6).

e Numbering Convention: Oxygen is assigned position 1, and Sulfur is position 4. The methyl
groups are at C2 and C6.

o Conformational Analysis:

o Cis-lsomer: The thermodynamically preferred conformer places both methyl groups in the
equatorial position (

). This minimizes 1,3-diaxial interactions, making the cis-isomer significantly more stable
than the diaxial conformer.

o Trans-Isomer: One methyl group is equatorial and the other is axial (

). This isomer is higher in energy due to steric strain from the axial methyl group.

Spectroscopic Signatures

 H NMR: The methine protons at C2 and C6 exhibit distinct chemical shifts depending on their
axial/equatorial orientation. In the cis-isomer, the axial protons at C2/C6 typically appear as
multiplets upfield relative to the equatorial protons of the trans-isomer.

e C NMR: The carbon signals for the methyl groups and the ring carbons (C2/C6) are
diagnostic for distinguishing isomers, with the cis-isomer generally showing signals shifted
due to the consistent equatorial environment.

Physicochemical Profile

The following properties define the handling and behavior of 2,6-dimethyl-1,4-thioxane in
laboratory and industrial settings.
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Property Value | Description Notes

Specific to the 2,6-dimethyl
derivative.[1][5][6][7]

CAS Number 71172-25-3

Molecular Formula

Molecular Weight 132.22 g/mol

Clear, colorless to pale yellow Darkens upon
Appearance

liquid oxidation/storage.
] Sulfurous, meaty, alliaceous, Characteristic of alkyl-
Odor Profile ) )
vegetative thioxanes.
N ) ) Higher than unsubstituted 1,4-
Boiling Point ~160-165 °C (Predicted) ]
thioxane (147 °C).
) Estimated based on structural
Density ~1.05-1.10 g/mL

analogs.

- Soluble in ethanol, ether, oils; ] - )
Solubility ) Lipophilic character dominates.
Poor in water

LogP ~1.5 — 1.8 (Predicted) Moderate lipophilicity.

Synthetic Pathways[9]

The synthesis of 2,6-dimethyl-1,4-thioxane relies on the cyclization of acyclic sulfide
precursors. The most robust industrial and laboratory method involves the acid-catalyzed
dehydration of bis(2-hydroxypropyl) sulfide.

Primary Route: Cyclodehydration of Bis(2-
hydroxypropyl) Sulfide

This route is preferred for its use of readily available starting materials (propylene oxide and
hydrogen sulfide) and high atom economy.

e Precursor Formation: Propylene oxide reacts with hydrogen sulfide (
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) to form bis(2-hydroxypropyl) sulfide. This intermediate contains two chiral centers, leading
to a mixture of diastereomers (

and
).

e Cyclization: Treatment with an acid catalyst (e.g.,

, or solid acid catalysts) effects intramolecular etherification, closing the ring to form the
thioxane core.

Alternative Route: Reaction of Bis(2-chloropropyl) Ether

A Williamson-type ether synthesis approach where bis(2-chloropropyl) ether is treated with
sodium sulfide (

). This method is less common due to the toxicity of the halo-ether precursor (a structural
analog of mustard gas precursors) but is effective for specific isomeric control.
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Figure 1: Primary synthetic pathway via the cyclodehydration of bis(2-hydroxypropyl) sulfide.

Chemical Reactivity & Functionalization

The chemical behavior of 2,6-dimethyl-1,4-thioxane is dominated by the nucleophilic sulfur
atom, which is significantly more reactive than the ether oxygen.

Sulfur Oxidation (S-Oxidation)
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The sulfur atom can be selectively oxidized to the sulfoxide or sulfone state, altering the
compound's polarity and volatility—a technique often used to modify flavor release profiles or
create solid derivatives for purification.

» Sulfoxide (

): Generated using mild oxidants like Sodium Periodate (

) or one equivalent of Hydrogen Peroxide (

) at low temperatures (

). This creates a new chiral center at the sulfur, increasing stereochemical complexity.

e Sulfone (

): Generated using excess Hydrogen Peroxide with heating or stronger oxidants like

-CPBA. Sulfones are highly stable, crystalline solids.

Electrophilic Alkylation (Sulfonium Salt Formation)

Reaction with strong alkylating agents (e.g., Methyl lodide,

) produces crystalline sulfonium salts. These salts are useful for resolving isomers via fractional
crystallization.

Ring Opening & Desulfurization

o Raney Nickel Reduction: Treatment with Raney Nickel results in reductive desulfurization,
cleaving the C-S bonds to yield acyclic ethers. This reaction is used structurally to confirm
the carbon skeleton.

» Acidic Hydrolysis: The thioxane ring is relatively stable to acid, but harsh conditions can
reverse the synthesis, reopening the ring to the diol-sulfide.
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Figure 2: Major reactivity pathways centering on the nucleophilic sulfur atom.

Applications in Drug Discovery & Flavor

Chemistry[13]
Flavor & Fragrance Industry

2,6-Dimethyl-1,4-thioxane is a high-impact aroma chemical.

o Organoleptic Profile: It provides "meaty," "roasted,” and "vegetable" notes, crucial for savory
flavor formulations (soups, gravies, meat substitutes).

o Threshold: Like many sulfur heterocycles, it has a low odor detection threshold (ppb range),
requiring high dilution for effective use.

Pharmaceutical Intermediate[13]

¢ Bioisosterism: The thioxane ring serves as a bioisostere for morpholine or piperazine rings.
The replacement of Nitrogen with Sulfur/Oxygen alters lipophilicity (LogP) and metabolic
stability (avoiding N-oxidation).
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e Chiral Ligands: The rigid chair conformation and defined stereochemistry of the cis-isomer
make it a potential scaffold for designing chiral ligands in asymmetric catalysis.

Experimental Protocol: Synthesis of 2,6-Dimethyl-
1,4-thioxane

Objective: Preparation via acid-catalyzed cyclization of bis(2-hydroxypropyl) sulfide.
Safety:Warning:

and thiols are toxic and malodorous. All operations must be performed in a well-ventilated fume
hood. Use bleach to neutralize glassware.

e Preparation of Sulfide Intermediate:
o Charge a reaction vessel with Propylene Oxide (2.2 eq) and methanol (solvent).
o Bubble Hydrogen Sulfide (

) gas through the solution at
until saturation.

o Stir at room temperature for 12 hours.

o Strip solvent to yield crude bis(2-hydroxypropyl) sulfide.
e Cyclization:

o Mix the crude sulfide with 50%

(1:1 w/w ratio).

o Heat the mixture to reflux (

) for 4—6 hours.

o Steam distill the reaction mixture. The product will co-distill with water.

¢ Isolation & Purification:
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o Extract the steam distillate with diethyl ether or dichloromethane (
mL).
o Wash the organic layer with saturated

(to remove acid traces) and brine.

o Dry over anhydrous

and concentrate in vacuo.

o Final Purification: Fractional distillation under reduced pressure. The cis and trans isomers
may have slightly different boiling points, allowing for partial enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-thioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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